Cas no 29884-14-8 (2-amino-2-(3-chlorophenyl)acetic Acid)

2-amino-2-(3-chlorophenyl)acetic Acid structure
29884-14-8 structure
Product Name:2-amino-2-(3-chlorophenyl)acetic Acid
CAS No:29884-14-8
MF:C8H8ClNO2
MW:185.607621192932
CID:915782
PubChem ID:290730
Update Time:2025-04-19

2-amino-2-(3-chlorophenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-(3-chlorophenyl)acetic Acid
    • Q-102257
    • EN300-70098
    • BCP19872
    • NSC-154922
    • STK136718
    • amino-(3-chlorophenyl)acetic acid
    • Z317024654
    • L-(+)-3-Chlorophenylglycine
    • 7292-71-9
    • SY028540
    • Amino-(3-chloro-phenyl)acetic acid
    • Glycine, 2-(m-chlorophenyl)-,D-
    • NSC154922
    • AMY2955
    • AB02088
    • DS-1566
    • 2-amino-2-(3-chlorophenyl)acetic acid;(3-Chlorophenyl)glycine;DL-2-(3-Chlorophenyl)glycine
    • PD180287
    • SY239686
    • 29884-14-8
    • amino(3-chlorophenyl)acetic acid
    • DB-031718
    • AB88357
    • F2167-0078
    • CHEMBL204655
    • BDBM50179731
    • DL-2-(3-Chlorophenyl)glycine
    • AB16236
    • (R)-2-(3-Chlorophenyl)glycine
    • Amino-(3-chloro-phenyl)-acetic acid
    • MGOUENCSVMAGSE-UHFFFAOYSA-N
    • D-(-)-alpha-Amino-3-chlorophenylacetic acid
    • Amino(3-?chlorophenyl)?acetic Acid
    • DS-000765
    • Amino-(3-chlorophenyl)-acetic acid
    • A9452
    • HY-W002236
    • MFCD00049326
    • AKOS016045329
    • DL-(3-Chlorophenyl)glycine
    • amino(3-chloro-phenyl)acetic acid
    • AKOS000177358
    • dl-3-chlorophenylglycine
    • CS-W002236
    • SCHEMBL3623486
    • Inchi: 1S/C8H8ClNO2/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)
    • InChI Key: MGOUENCSVMAGSE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C(=O)O)N

Computed Properties

  • Exact Mass: 185.02444
  • Monoisotopic Mass: 185.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
  • LogP: 2.12470
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